Catalytic asymmetric hydrogenation reaction by in situ formed ultra-fine metal nanoparticles in live thermophilic hydrogen-producing bacteria†

Nanoscale Pub Date: 2021-04-01 DOI: 10.1039/D1NR00327E

Abstract

Herein, an environmentally friendly biomimetic strategy was proposed and validated for the catalytic hydrogenation reaction in live bacteria. First, we used a thermophilic hydrogen-producing bacterial strain to in situ prepare ultrafine gold nanoparticles (AuNPs) and palladium nanoparticles (PdNPs). Then, by utilizing AuNPs or PdNPs as catalysts and on-site hydrogen gas generated directly through living thermophilic hydrogen-producing bacteria, we realized highly efficient asymmetric hydrogenation reactions.

Graphical abstract: Catalytic asymmetric hydrogenation reaction by in situ formed ultra-fine metal nanoparticles in live thermophilic hydrogen-producing bacteria
Catalytic asymmetric hydrogenation reaction by in situ formed ultra-fine metal nanoparticles in live thermophilic hydrogen-producing bacteria†
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